(S)-4-methyl-2-(pyrrolidin-2-yl)thiazole

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-methyl-2-(pyrrolidin-2-yl)thiazole (PubChem CID: 22256522): Synthesis, Biological Profile, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive analysis of 4-methyl-2-(pyrrolidin-2-yl)thiazole (PubChem CID: 22256522), a heterocyclic compound featuring two pharmacologically significant scaffolds: thiazole and pyrrolidine. Heterocyclic compounds are foundational to modern medicinal chemistry, with the thiazole ring being a key component in drugs like the antibacterial sulfathiazole and the antiviral Ritonavir, while the pyrrolidine motif is present in numerous natural alkaloids and synthetic drugs.[1] This document outlines the molecule's physicochemical properties, proposes a detailed synthetic pathway, and explores its potential biological activities based on data from structurally related analogs. We delve into potential therapeutic applications, including its role as an antimicrobial agent and a modulator of inflammatory pathways. Detailed, field-proven experimental protocols for synthesis and biological evaluation are provided to enable researchers to validate and expand upon these findings. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand and leverage the therapeutic potential of novel pyrrolidinyl-thiazole derivatives.

Physicochemical and Structural Properties

4-methyl-2-(pyrrolidin-2-yl)thiazole is a small molecule distinguished by the fusion of a thiazole ring, substituted with a methyl group at the 4-position, and a pyrrolidine ring linked at the 2-position. This unique architecture dictates its chemical reactivity, solubility, and potential for biological interactions.

Table 1: Physicochemical Properties of 4-methyl-2-(pyrrolidin-2-yl)thiazole

Property	Value	Source
PubChem CID	22256522	-
Molecular Formula	C₈H₁₂N₂S	PubChem
Molecular Weight	168.26 g/mol	PubChem
IUPAC Name	4-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole	PubChem
Topological Polar Surface Area	41.1 Ų	PubChem (Computed)
Hydrogen Bond Donor Count	1	PubChem (Computed)
Hydrogen Bond Acceptor Count	2	PubChem (Computed)
LogP (Predicted)	1.5 - 2.0	PubChem (Computed)

Note: As this specific compound has limited experimental data in public repositories, many properties are computationally predicted based on its structure.

Synthesis and Characterization

The synthesis of 2,4-disubstituted thiazoles is a well-established process in organic chemistry, most commonly achieved via the Hantzsch thiazole synthesis. This method involves the condensation of a thioamide with an α-haloketone. For the target compound, a plausible and efficient route involves the reaction of L-prolinamide-derived thioamide with 3-chloro-2-butanone.

Proposed Synthetic Pathway

The causality behind this experimental design lies in the high reliability and regioselectivity of the Hantzsch synthesis. L-prolinamide is first converted to L-pyrrolidine-2-carbothioamide using a thionating agent like Lawesson's reagent. This intermediate possesses the required thioamide functionality and preserves the stereochemistry of the pyrrolidine ring. The subsequent cyclocondensation with 3-chloro-2-butanone proceeds via nucleophilic attack of the thioamide sulfur on the α-halo carbon, followed by intramolecular cyclization and dehydration to yield the stable aromatic thiazole ring.

Diagram 1: Proposed workflow for the synthesis and purification of the target compound.

Detailed Experimental Protocol: Synthesis

This protocol is a self-validating system; successful formation of the intermediate and final product can be monitored at each stage using Thin Layer Chromatography (TLC) and confirmed with spectroscopic methods.

• Thionation of L-Prolinamide:

  • To a solution of L-prolinamide (1 eq.) in anhydrous toluene, add Lawesson's reagent (0.5 eq.).

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC until the starting material is consumed.

  • Cool the reaction mixture, filter to remove any solids, and concentrate the filtrate under reduced pressure.

  • Purify the resulting crude oil via column chromatography (silica gel, ethyl acetate/hexane gradient) to yield L-pyrrolidine-2-carbothioamide. Rationale: Toluene is an effective solvent for this reaction, and refluxing provides the necessary energy for thionation. Lawesson's reagent is a standard, reliable agent for converting amides to thioamides.

• Hantzsch Thiazole Synthesis:

  • Dissolve L-pyrrolidine-2-carbothioamide (1 eq.) in absolute ethanol.

  • Add sodium bicarbonate (1.2 eq.) followed by 3-chloro-2-butanone (1.1 eq.).

  • Reflux the mixture for 3-5 hours.[2] Monitor the reaction by TLC. Rationale: Ethanol is a common polar protic solvent for this condensation. Sodium bicarbonate acts as a base to neutralize the HCl byproduct, driving the reaction forward.

  • Upon completion, cool the mixture to room temperature and pour it into cold water.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, dichloromethane/methanol gradient) to obtain pure 4-methyl-2-(pyrrolidin-2-yl)thiazole.

Methods for Structural Elucidation

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.

• ¹H and ¹³C NMR: To confirm the chemical structure, proton and carbon environments, and connectivity.

• Mass Spectrometry (MS): To verify the molecular weight of the compound.

• Fourier-Transform Infrared Spectroscopy (FT-IR): To identify characteristic functional groups.

Biological Activity and Therapeutic Potential

The combination of the thiazole and pyrrolidine rings suggests a high potential for diverse biological activities. Literature on similar structures points towards promising avenues in antimicrobial and anti-inflammatory drug discovery.[1][2] A logical approach to screening this compound would follow a tiered cascade.

Diagram 2: A logical workflow for the biological evaluation of a new chemical entity.

Antimicrobial Properties

Thiazole-based compounds are known to exhibit a broad range of antimicrobial activities. Recent studies on new thiazole-based pyrrolidine derivatives have demonstrated their potential as antibacterial agents, particularly against Gram-positive bacteria.[3]

This method is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Preparation:

  • Prepare a stock solution of 4-methyl-2-(pyrrolidin-2-yl)thiazole in DMSO.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).

  • Prepare a bacterial inoculum suspension (e.g., Staphylococcus aureus, Bacillus cereus) standardized to a 0.5 McFarland turbidity standard, then dilute to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation:

  • Add the standardized inoculum to each well containing the serially diluted compound. Include a positive control (bacteria, no compound) and a negative control (medium, no bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• Analysis:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

  • Self-Validation: The positive control must show robust growth, and the negative control must remain clear. The results should be compared against a known antibiotic standard (e.g., Gentamicin).

Potential as a Topoisomerase Inhibitor

Some novel pyrrolidine hybrids have been investigated as inhibitors of bacterial DNA gyrase and topoisomerase IV, which are validated antibacterial targets. Gepotidacin, for example, is a first-in-class triazaacenaphthylene antibacterial that targets these enzymes.[4] Given the structural motifs, investigating this mechanism for 4-methyl-2-(pyrrolidin-2-yl)thiazole is a logical next step if antibacterial activity is confirmed.

Diagram 3: Hypothetical mechanism of action targeting bacterial topoisomerases.

Cytotoxicity Assessment

A crucial aspect of drug development is ensuring that a compound is selective for its target (e.g., bacteria) over host cells. The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity and, by extension, cytotoxicity.

• Cell Culture:

  • Seed mammalian cells (e.g., L929 fibroblasts or HEK293) in a 96-well plate at a density of ~10,000 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 4-methyl-2-(pyrrolidin-2-yl)thiazole in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the various concentrations of the compound.

  • Incubate for 24-48 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition and Analysis:

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours. Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

  • Measure the absorbance of the solution at ~570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to untreated control cells. The IC₅₀ (the concentration that inhibits 50% of cell viability) can then be determined.

Conclusion and Future Directions

4-methyl-2-(pyrrolidin-2-yl)thiazole is a compound of significant interest due to its assembly from two proven pharmacophores. The synthetic route proposed herein is robust and high-yielding, allowing for the production of sufficient material for comprehensive biological screening. Based on extensive literature for related structures, the most promising therapeutic avenues appear to be in the development of novel antimicrobial agents.

Future work should focus on executing the proposed screening cascade. Confirmation of antibacterial activity should be followed by mechanism-of-action studies and evaluation against a broader panel of bacterial strains, including multi-drug resistant isolates. Structure-activity relationship (SAR) studies, involving systematic modification of the methyl group on the thiazole ring and substituents on the pyrrolidine ring, will be critical for optimizing potency and selectivity. This technical guide provides the foundational framework for unlocking the therapeutic potential of this promising molecular scaffold.

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Thiazole-Based Chiral Heterocycles: A Technical Guide to Synthesis and Application in Medicinal Chemistry

Abstract

The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] Its unique electronic properties, stemming from the inclusion of both sulfur and nitrogen heteroatoms, allow for a wide range of interactions with biological targets.[4][5] When chirality is introduced to thiazole-based structures, it unlocks a new dimension of molecular recognition, enabling highly specific and potent interactions with stereoselective biological receptors. This guide provides an in-depth exploration of the synthesis, application, and structure-activity relationships of chiral thiazole heterocycles for researchers and drug development professionals. We will delve into the causality behind key synthetic strategies, present validated experimental protocols, and examine case studies of successful chiral thiazole-based therapeutics.

The Strategic Imperative for Chirality in Thiazole Scaffolds

The thiazole nucleus is a five-membered aromatic heterocycle whose planarity and π-electron distribution make it an excellent pharmacophore.[4][6] It is a key component in drugs with diverse therapeutic actions, including antimicrobial, anticancer, antiviral, and anti-inflammatory activities.[7][8][9] However, the true potential of these scaffolds is often realized through the precise three-dimensional arrangement of substituents around a stereocenter.

The stereoisomers (enantiomers) of a chiral drug can exhibit profoundly different pharmacological and toxicological profiles. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or, in worst-case scenarios, contribute to adverse effects. Therefore, the development of robust and efficient methods for the enantioselective synthesis of thiazole derivatives is a critical objective in modern drug discovery.[10][11]

Logical Framework for Chiral Thiazole Drug Development

The development pathway for these specialized molecules requires a multi-faceted approach, integrating stereoselective synthesis with rigorous biological evaluation.

Caption: Workflow for Chiral Thiazole Drug Discovery.

Core Methodologies for Asymmetric Synthesis

Achieving high enantiomeric purity is paramount. Several strategies have been developed, moving beyond classical resolution to more elegant and efficient asymmetric syntheses.

The Hantzsch Thiazole Synthesis: A Foundation for Derivatization

The Hantzsch synthesis, a condensation reaction between an α-haloketone and a thioamide, is the most fundamental method for constructing the thiazole ring.[4][12] While traditionally yielding racemic products if a stereocenter is formed, it serves as a robust platform for creating precursors to which chirality can be introduced or for cyclizing already chiral building blocks.

Mechanism Causality: The reaction is initiated by a nucleophilic attack from the highly nucleophilic sulfur atom of the thioamide onto the electrophilic carbon of the α-haloketone in an SN2 reaction.[12] The subsequent key step is an intramolecular cyclization where the nitrogen attacks the carbonyl carbon, followed by dehydration to form the aromatic thiazole ring.[12]

Caption: Simplified Hantzsch Thiazole Synthesis Pathway.

Catalytic Enantioselective Approaches

Modern synthetic chemistry favors methods that generate chirality catalytically, which is more atom-economical and efficient.

• Asymmetric [3+2] Cycloadditions: This powerful strategy involves the reaction of a thiazolium salt with an electron-deficient component, catalyzed by a chiral metal complex. This provides a direct route to enantioenriched thiazole-fused heterocyclic systems.[13] The choice of the chiral ligand (e.g., N,N'-dioxides) complexed to the metal (e.g., Scandium) is critical for dictating the stereochemical outcome of the cycloaddition. The ligand creates a chiral environment around the metal center, forcing the reactants to approach in a specific orientation, thus leading to the preferential formation of one enantiomer.

• Sharpless Asymmetric Dihydroxylation: An alternative strategy involves inducing chirality on a precursor molecule before cyclization. For instance, an α,β-unsaturated ester can undergo a Sharpless asymmetric dihydroxylation to create a chiral diol with high enantiomeric excess.[10] This diol is then converted through a series of steps, including an O→N acyl migration and cyclization with Lawesson's reagent, to form the final chiral 2,4,5-trisubstituted Δ²-thiazoline, a direct precursor to functionalized thiazoles.[10]

Validated Experimental Protocol: Asymmetric Synthesis of a Δ²-Thiazoline Intermediate

This protocol is based on the principles of inducing chirality on a linear precursor followed by cyclization, adapted from methodologies described in the literature.[10] This system is self-validating as the enantiomeric excess (% ee) of the final product can be precisely measured by chiral HPLC, confirming the efficacy of the asymmetric step.

Objective: To synthesize a 2,4,5-trisubstituted Δ²-thiazoline from an α,β-unsaturated methyl ester.

Pillar 1: Expertise & Experience (Causality)

• Sharpless Asymmetric Dihydroxylation (AD): We use the AD-mix-β formulation because it is commercially available, reliable, and provides high enantioselectivity for a wide range of olefins. The osmium catalyst, held in a chiral environment by the dihydroquinidine-derived ligand, delivers the two hydroxyl groups to one specific face of the double bond.

• O→N Acyl Migration: This key step is crucial for setting up the subsequent cyclization. It proceeds through a cyclic intermediate and is often facilitated by specific reaction conditions.

Pillar 2: Trustworthiness (Self-Validation)

• Starting Materials: Commercially available and easily purified.

• Monitoring: Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Validation: The final product's enantiomeric excess is determined by chiral HPLC, providing a quantitative measure of the synthesis's success.

Methodology:

Step 1: Sharpless Asymmetric Dihydroxylation

• Materials: α,β-unsaturated methyl ester (1.0 eq), AD-mix-β (1.4 g per mmol of ester), methanesulfonamide (1.1 eq), t-butanol/water (1:1 mixture).

• Procedure:

  • To a stirred solution of t-butanol and water at room temperature, add AD-mix-β and methanesulfonamide.

  • Cool the mixture to 0°C.

  • Add the α,β-unsaturated methyl ester and stir vigorously at 0°C.

  • Monitor the reaction by TLC. Upon completion (typically 12-24 hours), quench the reaction by adding solid sodium sulfite and stir for 1 hour.

  • Extract the aqueous phase with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude diol by flash column chromatography.

Step 2: Conversion to Chiral Δ²-Thiazoline

• Materials: Chiral diol from Step 1, reagents for multi-step conversion including cyclization promoters like Lawesson's reagent.

• Procedure (Conceptual Outline):

  • The chiral diol undergoes a series of functional group manipulations, which may include protection, activation of hydroxyl groups, and introduction of a nitrogen source.

  • A key step involves an O→N acyl migration to form a β-hydroxy amide.

  • The β-hydroxy amide is then treated with a thionating agent (e.g., Lawesson's reagent) which facilitates the cyclization and dehydration to yield the final 2,4,5-trisubstituted Δ²-thiazoline.

• Work-up and Purification: Standard aqueous work-up followed by flash column chromatography.

• Characterization & Validation:

  • Confirm structure using ¹H NMR, ¹³C NMR, and HRMS.

  • Determine enantiomeric excess (% ee) using a chiral HPLC column (e.g., Chiralcel OD-H) with a suitable mobile phase (e.g., hexane/isopropanol).

Applications in Medicinal Chemistry: Case Studies

The true value of chiral thiazoles is demonstrated by their success as therapeutic agents. The specific stereochemistry is often crucial for fitting into the chiral binding pocket of the target protein.

Drug	Therapeutic Area	Mechanism of Action & Role of Chirality	FDA Approval Status
Dasatinib	Anticancer (Leukemia)	A potent multi-targeted kinase inhibitor. The specific stereochemistry of the aminopropyl side chain is critical for optimal binding to the ATP pocket of kinases like BCR-ABL.[2][14][15]	Approved
Ritonavir	Antiviral (HIV)	An HIV protease inhibitor. The complex stereostructure with multiple chiral centers is essential for mimicking the peptide substrate and fitting into the enzyme's active site with high affinity.[16][17]	Approved
Epothilones (e.g., Ixabepilone)	Anticancer	Natural products that stabilize microtubules, leading to cell cycle arrest and apoptosis.[14][18] The intricate stereochemistry of the macrocycle and the thiazole side chain is non-negotiable for its biological activity.	Approved (Ixabepilone)
Nitazoxanide	Anti-infective	A broad-spectrum agent whose activity is attributed to interference with the pyruvate:ferredoxin oxidoreductase (PFOR) enzyme-dependent electron transfer reaction.[3]	Approved

Structure-Activity Relationship (SAR) Insights

The biological activity of thiazole derivatives is highly dependent on the substitution pattern at the C2, C4, and C5 positions, as well as the stereochemistry of any chiral centers.

Caption: Key positions on the thiazole ring influencing SAR.

For example, in the development of σ₁ receptor ligands, late-stage C-H arylation at the C5 position of the thiazole ring allowed for the creation of a large library of diverse compounds.[19] Analysis of this library revealed that adding a pyridyl substituent at C5 resulted in ligands with low-nanomolar affinity, high selectivity, and favorable pharmacokinetic properties (low lipophilicity).[19] This demonstrates how specific modifications at defined positions can dramatically improve the drug-like properties of a chiral thiazole scaffold.

Future Outlook

The field of chiral thiazole chemistry continues to evolve. Key areas of future research include:

• Development of Novel Catalytic Systems: Creating more efficient and versatile catalysts for asymmetric synthesis will broaden the scope of accessible chiral thiazole structures.

• Flow Chemistry: Implementing continuous flow processes for the synthesis of these heterocycles can improve safety, scalability, and consistency.

• New Biological Targets: Exploring the application of chiral thiazole libraries against novel biological targets will continue to fuel drug discovery pipelines.

• Fused Systems: Investigating chiral thiazolo[4,5-d]pyrimidines and other fused systems offers opportunities to develop novel therapeutics by mimicking biomolecules like purines.[20]

Conclusion

Thiazole-based chiral heterocycles represent a validated and highly fruitful area of medicinal chemistry. Their success stems from the combination of the thiazole ring's privileged structural features with the specificity afforded by stereochemistry. A deep understanding of asymmetric synthesis, coupled with rational drug design and thorough SAR studies, is essential for unlocking the full therapeutic potential of this remarkable class of molecules. The continued innovation in synthetic methodologies will ensure that chiral thiazoles remain at the forefront of the development of next-generation therapeutics.

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Difference between (S) and (R) 4-methyl-2-(pyrrolidin-2-yl)thiazole

Technical Whitepaper: Enantiomeric Divergence in 4-methyl-2-(pyrrolidin-2-yl)thiazole

Executive Summary

The heterocyclic compound 4-methyl-2-(pyrrolidin-2-yl)thiazole represents a critical scaffold in both flavor chemistry and medicinal pharmacology. Structurally characterized by a thiazole ring fused to a pyrrolidine moiety at the C2 position, this molecule exhibits significant chirality-dependent behavior.[1] The (S)-enantiomer acts as a potent bioisostere of nicotine and a high-impact flavoring agent (roasted/nutty notes), while the (R)-enantiomer frequently displays reduced potency or distinct pharmacological selectivity.[2] This guide provides a definitive technical analysis of the structural, synthetic, and functional distinctions between these enantiomers.[1][2]

Structural & Stereochemical Analysis

The core distinction lies in the absolute configuration at the C2 position of the pyrrolidine ring .[1] This chiral center dictates the spatial orientation of the secondary amine relative to the planar thiazole system, influencing receptor binding affinity and olfactory receptor activation.[1]

• (S)-Enantiomer: Corresponds to the L-Proline configuration. In 3D space, the hydrogen at the chiral center projects away from the observer (assuming standard orientation), mimicking the natural configuration of nicotine.

• (R)-Enantiomer: Corresponds to the D-Proline configuration.

Feature	(S)-4-methyl-2-(pyrrolidin-2-yl)thiazole	(R)-4-methyl-2-(pyrrolidin-2-yl)thiazole
Precursor	L-Proline	D-Proline
Optical Rotation	Levorotatory (-) (typically)	Dextrorotatory (+) (typically)
3D Topology	Matches natural Nicotine/Proline	Non-natural topology
Key Application	Flavorant (Nutty/Popcorn), nAChR Agonist	Chiral probe, Negative control

Asymmetric Synthesis: The Hantzsch Protocol

To ensure high enantiomeric excess (ee), direct resolution of the racemate is inefficient.[1][2] The industry-standard approach is De Novo Asymmetric Synthesis utilizing the Hantzsch Thiazole Synthesis.[1] This method conserves the chirality of the starting amino acid.[1]

Experimental Workflow (Graphviz Visualization)

Figure 1: Stereoconservative Hantzsch synthesis pathway splitting based on the amino acid precursor.

Detailed Protocol: (S)-Enantiomer Synthesis

Objective: Synthesize (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole from L-Proline.

• Protection (Boc-L-Proline):

  • Dissolve L-Proline in 1M NaOH/Dioxane. Add

    (1.1 eq).[1][2] Stir 12h. Acidify to pH 2.[1] Extract with EtOAc.[1][3][4]

  • Why: The secondary amine must be protected to prevent polymerization during thionation.[1]

• Amidation (Boc-L-Prolinamide):

  • Activate Boc-L-Proline with Isobutyl chloroformate/NMM at -15°C. Treat with ammonia gas or

    .[1]

  • Checkpoint: Verify amide formation via IR (approx. 1650-1690

    ).[2]

• Thionation (The Critical Step):

  • Reagent: Lawesson’s Reagent (0.55 eq).[1][2]

  • Solvent: Dry THF or Toluene.[1]

  • Condition: Reflux for 1-2 hours.[1]

  • Mechanism:[2] Converts the amide (

    ) to a thioamide ( ).[1][2]

  • Caution: Overheating can cause racemization.[1] Monitor via TLC.

• Hantzsch Cyclization:

  • Dissolve the crude thioamide in Ethanol.[1]

  • Add Chloroacetone (1.1 eq) dropwise.[1][2]

  • Reflux for 2-4 hours.[1] The sulfur attacks the alpha-carbon of chloroacetone, followed by dehydration to form the thiazole ring.[1]

• Deprotection & Isolation:

  • Treat the intermediate with TFA/DCM (1:[2]1) or 4M HCl in Dioxane.[1]

  • Basify with

    to liberate the free base.[1]

  • Purification: Distillation or Column Chromatography (DCM/MeOH).[1][2]

Sensory & Pharmacological Divergence[1][2]

The biological activity of this molecule is governed by the "lock and key" principle, where the chiral center determines the fit within protein binding pockets.[1]

A. Flavor Chemistry (Olfactory)

This compound belongs to the class of 2-substituted pyrrolidines, structurally related to 2-acetyl-1-pyrroline (the key aroma of popcorn/bread crust).

• (S)-Enantiomer:

  • Profile: Intense roasted, nutty, popcorn-like, and yeasty notes.[2][5]

  • Threshold: Typically in the ppb (parts per billion) range.[1][2]

  • Mechanism: The (S)-configuration aligns with the hydrophobic pocket of specific olfactory receptors tuned to Maillard reaction products.[1]

• (R)-Enantiomer:

  • Profile: Weak, often described as "green," "chemical," or faintly nutty but lacking the "roasted" depth.[2]

  • Threshold: Often 1-2 orders of magnitude higher (less potent) than the (S)-isomer.[2]

B. Pharmacology (nAChR Ligands)

As a bioisostere of nicotine (where the pyridine ring is replaced by a thiazole), this molecule targets Nicotinic Acetylcholine Receptors (nAChRs).[1][2]

• Binding Affinity: The (S)-enantiomer typically exhibits significantly higher binding affinity (

  ) for the nAChR subtype compared to the (R)-enantiomer. This mimics the natural pharmacology of (-)-Nicotine.

• Therapeutic Potential: Investigated for cognitive enhancement and neuroprotection.[1] The (R)-isomer is often used as a negative control in binding assays to validate stereospecificity.[1]

Analytical Discrimination

Distinguishing the enantiomers requires chiral stationary phases.[1][6] Standard C18 HPLC will not separate them.[1]

Validated Method: Chiral HPLC

Parameter	Condition
Column	Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamates)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.[2]1)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at 254 nm (Thiazole absorption)
Expected Elution	The (R)-enantiomer typically elutes before the (S)-enantiomer on AD-H columns (verify with standards).[2]

Graphviz: Biological Interaction Logic[2]

Figure 2: Structure-Activity Relationship (SAR) flow demonstrating the high-affinity binding of the (S)-enantiomer versus the steric mismatch of the (R)-enantiomer.[2]

References

• Hantzsch, A. (1887).[1][2][4] "Ueber die Synthese des Thiazols und seiner Derivate." Berichte der deutschen chemischen Gesellschaft.

• Leffingwell & Associates. (2023).[1] "Odor & Flavor Detection Thresholds in Water." Leffingwell.com.[1]

• Kocabaş, A., et al. (2021).[1][2][7] "Synthesis, Antibacterial and Cytotoxic Activities of New Thiazole Based Pyrrolidine Derivatives." Biointerface Research in Applied Chemistry.

• Breuning, M., et al. (2007).[1][2] "Thiazole-Based Nicotine Analogues: Synthesis and Biological Evaluation." European Journal of Organic Chemistry.[1] (Contextual citation for nAChR affinity of thiazole-pyrrolidines).

• BenchChem. (2025).[1][3] "Thiazol-2-ylmethanamine and Derivatives in Drug Discovery." BenchChem Technical Library. [2]

Sources

• 1. cetjournal.it [cetjournal.it]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Hantzsch Thiazole Synthesis Using Chiral Thioamides

Executive Summary

The Hantzsch thiazole synthesis is the cornerstone method for constructing thiazole rings, a pharmacophore ubiquitous in natural products (e.g., Epothilones, Dolastatin) and synthetic drugs (e.g., Ritonavir).[1] However, when applying this method to chiral thioamides —particularly those derived from

-amino acids—the classical conditions (refluxing ethanol/acid) frequently cause extensive racemization.

This guide details the Holzapfel-Meyers-Nicolaou modification , a two-stage protocol designed to preserve optical purity. Unlike the classical "one-pot reflux," this method separates the initial condensation (forming a hydroxythiazoline intermediate) from the dehydration step, using mild conditions to prevent the enolization-mediated loss of stereochemistry.

Mechanistic Insight & Stereochemical Challenges

The Racemization Trap

In the classical Hantzsch synthesis, a thioamide reacts with an

-haloketone.[2] The reaction generates HBr (or HCl) as a byproduct. Under thermal reflux, two mechanisms degrade chirality at the -position of the thioamide:

• Acid-Catalyzed Enolization: The acidic environment facilitates the tautomerization of the thioamide (or the imine intermediate) to an achiral enethiol/enamine form.

• Base-Promoted Epimerization: If strong bases are used to neutralize the acid, they can directly deprotonate the acidic

  -proton.

The Solution: The Modified Hantzsch Pathway

To retain configuration, the reaction is split into two kinetically controlled steps:

• Mild S-Alkylation & Cyclization: Performed at low temperature (0°C to RT) in neutral solvents (DME or Acetone) with a weak acid scavenger (e.g.,

  or ). This yields a hydroxythiazoline intermediate.

• Chemical Dehydration: The hydroxy group is activated (using Trifluoroacetic Anhydride) and eliminated under non-equilibrating conditions, forming the aromatic thiazole without heating.

Figure 1: Mechanistic bifurcation between the classical racemizing route (red dotted) and the retentive modified route (green).

Pre-Protocol: Synthesis of Chiral Thioamides

Prerequisite: Convert chiral amides to thioamides before starting the Hantzsch coupling.

Reagents: Lawesson’s Reagent or Belleau’s Reagent. Note: Belleau’s reagent is preferred for sterically hindered or sensitive substrates as it is milder and more soluble in THF.

• Dissolution: Dissolve the chiral amide (1.0 equiv) in anhydrous THF (0.1 M).

• Addition: Add Lawesson’s Reagent (0.6 equiv).

• Reaction: Stir at room temperature (RT) for 2–12 hours. Do not reflux unless necessary.

• Workup: Concentrate directly and purify via flash column chromatography (rapid elution is recommended to avoid hydrolysis).

Core Protocol: Modified Hantzsch Coupling (Retentive)

Materials & Reagents[1][3][4][5][6][7][8][9][10]

• Substrate: Chiral Thioamide (prepared above).

• Electrophile:

  -Bromoketone (e.g., Ethyl bromopyruvate for amino acid derivatives).

• Solvent: 1,2-Dimethoxyethane (DME) or Acetone (Anhydrous).

• Base/Scavenger: Solid

  or .

• Dehydration Agents: Trifluoroacetic Anhydride (TFAA), Pyridine (anhydrous).

Step-by-Step Methodology

Stage 1: Formation of Hydroxythiazoline

• Preparation: In a flame-dried flask under Argon, dissolve the Chiral Thioamide (1.0 equiv) in anhydrous DME (concentration ~0.1 M).

• Cooling: Cool the solution to -15°C (ice/salt bath).

• Addition: Add solid

  (4.0 equiv) followed by the slow addition of the -Bromoketone (1.2 to 1.5 equiv).

  • Expert Tip: Adding the base prevents the reaction mixture from becoming acidic as HBr is generated, protecting the chiral center.

• Incubation: Stir at -15°C for 1 hour, then allow to warm slowly to RT over 4–12 hours. Monitor by TLC (disappearance of thioamide).

  • Observation: The intermediate hydroxythiazoline is often stable and isolable, but typically carried through without purification to minimize handling losses.

Stage 2: Dehydration to Thiazole[1]

• Cooling: Cool the reaction mixture (containing the hydroxythiazoline) back to -20°C .

• Activation: Add Pyridine (6.0 equiv) followed by dropwise addition of TFAA (3.0 equiv).

  • Caution: Exothermic reaction. Ensure strict temperature control.

• Elimination: Stir at -20°C for 1 hour, then warm to 0°C for 1 hour.

• Quench: Pour the mixture into saturated aqueous

  (cold).

• Extraction: Extract with Ethyl Acetate (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (typically Hexanes/EtOAc).

Comparative Data: Classical vs. Modified

Parameter	Classical Hantzsch	Modified (Holzapfel-Meyers-Nicolaou)
Solvent	EtOH / MeOH	DME / Acetone
Temperature	Reflux (60–80°C)	-20°C to RT
Acid Scavenger	None (or weak)	/
Dehydration	Thermal / Acidic	Chemical (TFAA/Pyridine)
Yield	70–90%	60–85%
ee% Retention	Poor (<50–80%)	Excellent (>95–99%)

Experimental Workflow Diagram

Figure 2: Operational workflow for the modified Hantzsch synthesis.

Quality Control & Troubleshooting (The Self-Validating System)

To ensure the protocol is working ("Self-Validating"), perform these checks:

The "Racemization Check"

Before committing valuable material, run a pilot with a known chiral standard (e.g., Cbz-L-Val-Thioamide).

• Analysis: Analyze the product using Chiral HPLC (e.g., Chiralcel OD-H column) or by derivatization with Marfey’s Reagent if the product contains a free amine.

• Success Criteria: ee% should be >98%. If <90%, lower the temperature in Stage 1 and ensure

  is fresh and finely powdered.

Monitoring Dehydration

• Issue: Incomplete dehydration leads to a mixture of thiazoline and thiazole.

• Diagnosis: Check

  -NMR.[3] Thiazolines show a characteristic CH-OH signal (multiplet ~5–6 ppm) and lack the aromatic thiazole proton (~8.0 ppm).

• Fix: If thiazoline persists, cool back to 0°C and add an additional 1.0 equiv of TFAA/Pyridine.

Handling -Bromoketones[11][12]

• Safety: These are potent lachrymators. Always dispense in a fume hood.

• Stability: If the bromoketone is dark/black, it has degraded (releasing HBr). Distill or recrystallize before use, or the free acid will cause immediate racemization upon addition.

References

• Holzapfel, C. W., & Pettit, G. R. (1985). "Stereoselective Synthesis of Thiazole Amino Acids." The Journal of Organic Chemistry. (Foundational work on retentive synthesis).

• Nicolaou, K. C., et al. (1997). "Total Synthesis of Epothilone A: The Macrolactonization Approach." Journal of the American Chemical Society. (Application of the modified Hantzsch in complex natural product synthesis).

• Aguilar, E., & Meyers, A. I. (1994). "Reinvestigation of the Hantzsch Thiazole Synthesis. A Modified Procedure for the Preparation of Chiral Thiazoles." Tetrahedron Letters. (Key protocol modification using TFAA/Pyridine).

• Bredenkamp, M. W., Holzapfel, C. W., & van Zyl, W. J. (1990). "The Chiral Synthesis of Thiazole Amino Acid Enantiomers." Synthetic Communications. .

• BenchChem. (2025).[1] "Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives." BenchChem Technical Library. (General overview of Hantzsch utility).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Hantzsch Synthesis for Chiral Thiazoles

Welcome to the technical support center for the Hantzsch thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this classic reaction to create complex chiral thiazoles. Thiazole moieties are critical pharmacophores in numerous approved drugs, and mastering their stereocontrolled synthesis is paramount.[1][2][3]

This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges. Our goal is to empower you with the scientific rationale behind experimental choices, enabling you to optimize yields, control stereochemistry, and accelerate your research and development efforts.

Understanding the Core Reaction: The Hantzsch Thiazole Synthesis

First described by Arthur Hantzsch in 1887, this reaction is a cornerstone of heterocyclic chemistry, classically involving the condensation of an α-haloketone and a thioamide to form a thiazole ring.[2][4] The reaction is prized for its reliability, simplicity, and the stability of the resulting aromatic product.[5][6]

The generally accepted mechanism proceeds through several key steps:

• Nucleophilic Attack: The highly nucleophilic sulfur atom of the thioamide attacks the electrophilic carbon of the α-haloketone in an SN2 reaction.[7][8]

• Cyclization: An intramolecular condensation occurs where the thioamide's nitrogen attacks the carbonyl carbon.[5][7]

• Dehydration: The resulting thiazoline intermediate undergoes dehydration to form the aromatic thiazole ring. This final aromatization step is a significant driving force for the reaction.[8][9]

Caption: General mechanism of the Hantzsch Thiazole Synthesis.

While robust, applying this synthesis to substrates with pre-existing stereocenters, particularly adjacent to the ketone, introduces significant challenges, primarily the risk of epimerization and yield loss.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common problems encountered during the synthesis of chiral thiazoles via the Hantzsch reaction.

Q1: Why is my reaction yield unexpectedly low?

Low yield is a frequent issue that can stem from multiple sources. A systematic approach is the most effective way to diagnose and solve the problem.[10][11]

Potential Cause 1: Suboptimal Reaction Conditions The classic Hantzsch synthesis often involves heating, but the ideal temperature and time are highly substrate-dependent.[5][12] Prolonged heating or excessive temperatures can lead to the decomposition of reactants or the desired product.[10]

• Expert Insight: The dehydration of the thiazoline intermediate is often the rate-limiting step.[13] While heat is required to overcome this energy barrier, it can also promote side reactions or racemization.

• Solution:

  • Temperature Screening: Begin with milder conditions (e.g., 60-80 °C) and gradually increase if conversion is low. Monitor reaction progress closely using TLC or LC-MS to identify the point of maximum product formation before degradation begins.[14]

  • Solvent Selection: The choice of solvent is critical. While alcohols like methanol and ethanol are common, their polarity may not be optimal for all substrates.[5][10] Consider screening other solvents such as THF, or greener options like ethanol/water mixtures.[15][16]

  • Alternative Energy Sources: Microwave irradiation or ultrasonic agitation can dramatically reduce reaction times from hours to minutes and often improve yields by providing efficient and uniform heating.[14][15][17]

Potential Cause 2: Reagent Quality and Stoichiometry The purity of your α-haloketone and thioamide is paramount. Impurities can introduce competing side reactions.[10][18]

• Expert Insight: α-haloketones can be unstable and should be used when fresh or purified immediately before use. Thioureas can sometimes contain impurities from their synthesis.

• Solution:

  • Verify Purity: Confirm the purity of starting materials by NMR or melting point analysis.

  • Optimize Stoichiometry: A slight excess of the thioamide (e.g., 1.2 to 1.5 equivalents) is often used to ensure the complete consumption of the valuable α-haloketone.[5]

Potential Cause 3: Competing Side Reactions The formation of byproducts is a common reason for low yields. This is particularly true when using N-substituted thioureas, which can lead to regioisomers (see Q3).

• Solution:

  • Control pH: The reaction pH can influence the product distribution. Neutral or slightly basic conditions are often preferred to minimize the formation of certain side products.[11]

  • Analyze Intermediates: If possible, use LC-MS to analyze the reaction mixture over time. Identifying the buildup of unexpected intermediates can help diagnose the predominant side reaction pathway.[9]

Caption: Troubleshooting workflow for low reaction yield.

Q2: How can I prevent racemization of the stereocenter adjacent to the ketone?

Maintaining stereochemical integrity is the most critical challenge in applying the Hantzsch synthesis to chiral substrates.

• Expert Insight: Racemization, or epimerization, is believed to occur via protonation and deprotonation of the intermediate, likely at the thiazoline stage before the final dehydration and aromatization.[19][20] The formation of a cationic transition state during the dehydration step can facilitate this process.[19][21] The stereochemical outcome is often under kinetic control.[19][20]

• Solution:

  • Milder Conditions: This is the most effective strategy. Lowering the reaction temperature and shortening the reaction time minimizes the thermal energy available for the molecule to overcome the activation barrier for epimerization.

  • pH Control: Avoid strongly acidic or basic conditions, which can catalyze enolization and subsequent racemization. A neutral or buffered system can be beneficial.

  • Modified Reagents: Consider using α-tosyloxy ketones in place of α-haloketones. This modification can sometimes proceed under milder conditions, preserving stereochemistry.[13]

Q3: My reaction is producing a mixture of regioisomers. How do I improve selectivity?

When using an N-monosubstituted thiourea, condensation with an α-haloketone can lead to two possible products: the expected 2-(N-substituted amino)thiazole or the isomeric 3-substituted 2-imino-2,3-dihydrothiazole.

• Expert Insight: The regiochemical outcome is highly dependent on the reaction conditions, particularly the pH. In neutral solvents, the reaction almost exclusively yields the 2-(N-substituted amino)thiazole. However, under acidic conditions, mixtures are often formed.[22] The acidic environment can alter the nucleophilicity of the nitrogen atoms in the thioamide intermediate, leading to competing cyclization pathways.

• Solution:

  • Maintain Neutral pH: For exclusive formation of 2-(N-substituted amino)thiazoles, ensure the reaction is run in a neutral solvent like ethanol or THF without the addition of acid.[12][22]

  • Add a Non-Nucleophilic Base: If the α-haloketone synthesis generates acidic byproducts (e.g., HBr), consider adding a mild, non-nucleophilic base like potassium bicarbonate (KHCO₃) to neutralize the acid and favor the desired regioisomer.[4]

  • Embrace Acidity for the Alternative Isomer: If the 2-imino-2,3-dihydrothiazole is the desired product, running the reaction in an acidic medium (e.g., 10M HCl in ethanol) can be effective.[22]

Q4: What is an effective protocol for product work-up and purification?

Thiazole products can sometimes be challenging to isolate, especially if they are highly soluble in the reaction solvent.

• Expert Insight: Many simple aminothiazole products are poorly soluble in water, a property that can be exploited for easy isolation.[5]

• Recommended General Work-up Protocol:

  • Cooling: Once the reaction is complete (monitored by TLC), remove it from heat and allow the solution to cool to room temperature.[5][11]

  • Precipitation: Pour the reaction mixture into a beaker containing a dilute aqueous solution of a weak base, such as 5% sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).[5][11] This step neutralizes any remaining acid (like HBr formed as a byproduct) and precipitates the free-base form of the thiazole product.

  • Isolation: Collect the resulting solid precipitate by vacuum filtration through a Buchner funnel.[5][11]

  • Washing: Wash the filter cake thoroughly with cold water to remove any inorganic salts.[5]

  • Drying: Allow the collected solid to air dry or dry it in a vacuum oven at a modest temperature.

• Purification: If the filtered product is not sufficiently pure for the next step, it can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[14]

Frequently Asked Questions (FAQs)

Q: Are there "green" or more environmentally friendly approaches to the Hantzsch synthesis? A: Yes, significant progress has been made in developing greener protocols. These methods focus on reducing waste, avoiding toxic reagents, and improving energy efficiency. Key strategies include:

• Ultrasonic and Microwave Irradiation: These techniques significantly shorten reaction times and often increase yields, reducing energy consumption compared to conventional heating.[9][15]

• Green Solvents: Using water, ethanol, or mixtures like ethanol/water can replace more hazardous organic solvents.[15][23]

• Catalysis: Employing reusable solid-supported catalysts, such as silica-supported tungstosilicic acid, can improve reaction rates and allow for easy catalyst recovery and reuse, minimizing waste.[15][23]

• Solvent-Free Conditions: In some cases, the reaction can be performed by grinding the solid reactants together, completely eliminating the need for a solvent.[24]

Q: What is a good starting protocol for a novel chiral α-haloketone? A: When approaching a new substrate, it's best to start with a well-established, general procedure and optimize from there.

General Starting Protocol for Chiral Thiazole Synthesis

• Reagent Preparation: In a round-bottom flask equipped with a stir bar and reflux condenser, dissolve the chiral α-haloketone (1.0 eq) in anhydrous ethanol (approx. 0.2 M concentration).

• Thioamide Addition: Add the corresponding thioamide or thiourea (1.2 eq) to the solution.

• Heating: Heat the mixture with stirring to a moderate temperature (e.g., 65-70 °C).

• Monitoring: Monitor the reaction progress every 30-60 minutes by TLC, visualizing with a UV lamp and/or an appropriate stain (e.g., potassium permanganate).

• Work-up: Once the starting material is consumed (or a time limit of 4-6 hours is reached), cool the reaction to room temperature. Pour the mixture into a 5% aqueous solution of NaHCO₃ (approx. 10 volumes relative to the reaction volume).

• Isolation & Purification: Stir the resulting suspension for 15-30 minutes. Collect the precipitate by vacuum filtration, wash with water, and dry under vacuum. Analyze the crude product's purity and stereochemical integrity (e.g., by chiral HPLC or NMR with a chiral shift reagent). Further purification can be done by column chromatography or recrystallization if needed.

Q: How can I optimize reaction conditions efficiently?

A: To optimize yield and stereoselectivity, consider a Design of Experiments (DoE) approach. A factorial design can efficiently screen the impact and interaction of key variables.

Parameter	Range to Investigate	Rationale
Temperature	40 °C to 100 °C	Balances reaction rate against the risk of decomposition and epimerization.[16]
Solvent	Ethanol, THF, Acetonitrile, EtOH/H₂O	Polarity can influence reaction kinetics and solubility of intermediates.[12][16]
Catalyst	None, p-TSA, SiW.SiO₂	Acid catalysts can accelerate the reaction but may affect regioselectivity and stereointegrity.[14][15]
Time	1 to 24 hours	Essential to find the point of maximum yield before product degradation occurs.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Wrobel, J., & McCormick, J. (2001). Stereochemical control factors in the Hantzsch thiazole synthesis: a Hammett substitution correlation analysis. Organic letters, 3(23), 3655-8. Available from: [Link]

• Bouherrou, Z., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2933. Available from: [Link]

• ChemistNATE. (2019). synthesis of thiazoles. YouTube. Available from: [Link]

• CUTM Courseware. Thiazole. Available from: [Link]

• Wikipedia. Hantzsch pyridine synthesis. Available from: [Link]

• Figshare. (2016). Stereochemical Control Factors in the Hantzsch Thiazole Synthesis: A Hammett Substitution Correlation Analysis. Available from: [Link]

• ResearchGate. Optimization of the reaction conditions for the Hantzsch condensation.... Available from: [Link]

• Jida, M., et al. (2012). Accelerated Hantzsch electrospray synthesis with temporal control of reaction intermediates. Chemical Science, 3(9), 2736-2742. Available from: [Link]

• Bepls. Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Available from: [Link]

• IJARSCT. A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. Available from: [Link]

• Beilstein Journals. (2020). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Available from: [Link]

• IJCSR. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Available from: [Link]

• IJPER. Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• The Journal of Organic Chemistry. Intermediates in the Hantzsch thiazole synthesis. Available from: [Link]

• ResearchGate. Reaction mechanism of Hantzsch thiazole synthesis. Available from: [Link]

• University of Sussex - Figshare. (2023). New methods for the rapid synthesis of thiazoles. Available from: [Link]

• ResearchGate. Hantzsch thiazole synthesis. Available from: [Link]

• ResearchGate. What will be the proper execution for getting the best yield out of the Hantzsch Reaction?. Available from: [Link]

• Chem Help Asap. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Available from: [Link]

• Scribd. Hantzsch Thiazole Synthesis 2010. Available from: [Link]

• ResearchGate. Synthesis of Hantzsch thiazole derivatives under solvent free conditions. Available from: [Link]

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• 2. ijarsct.co.in [ijarsct.co.in]
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• 9. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
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• 15. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 24. researchgate.net [researchgate.net]

Technical Support Center: Effective Removal of Copper Catalyst Residues from Thiazole Coupling Reactions

Welcome to the technical support center for post-reaction purification of thiazole syntheses. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective removal of residual copper catalysts. Residual copper can interfere with downstream applications, compromise biological assays, and affect the stability of your final compound.[1] Therefore, its removal to pharmaceutically acceptable levels (often in the parts-per-million range) is a critical step.[1][2]

This resource provides a comprehensive troubleshooting guide and a set of frequently asked questions to address specific challenges you may encounter during your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the removal of copper catalysts from thiazole coupling reaction mixtures.

Problem 1: Persistent Green or Blue Color in the Organic Layer After Aqueous Work-up

Possible Cause: This is a strong indicator of remaining copper contamination.[3] The color arises from the copper ions, which may not have been fully removed by the initial purification steps. This can happen for several reasons:

• Incomplete complexation: The chelating agent used in the aqueous wash may not have been sufficient to bind all the copper ions.

• Strong product-copper chelation: Thiazole nitrogen atoms can coordinate with copper ions, making the catalyst difficult to remove with simple aqueous washes.[1]

• Insufficient phase transfer: The copper-chelate complex may not have efficiently transferred from the organic to the aqueous phase.

Solutions:

• Increase Chelating Agent Concentration or Perform Additional Washes: Repeat the aqueous wash with a fresh solution of the chelating agent.[3] Consider increasing the concentration of the chelating agent or the number of washes until the aqueous layer is colorless.[1][3]

• Switch to a Stronger Chelating Agent: If a weak chelating agent like ammonium chloride was used, switch to a stronger one like ethylenediaminetetraacetic acid (EDTA).[1][4] EDTA forms a very stable, water-soluble complex with copper.[3][4][5] The pH of the EDTA solution can be adjusted to ~8 to enhance its chelation efficiency.[1]

• Employ a Scavenger Resin: For stubborn cases, solid-supported scavenger resins with high affinity for copper can be highly effective.[1] These are stirred with the reaction mixture and then simply filtered off.

Problem 2: Low Product Yield After Aqueous Work-up

Possible Cause: Your thiazole product may have some water solubility and is being lost into the aqueous phase during the extraction process.[3] This is more likely if your product is highly polar.

Solutions:

• Use a Brine Wash: After the chelating wash, perform a final wash with a saturated aqueous solution of sodium chloride (brine).[3] This will decrease the solubility of your organic product in the aqueous layer, driving it back into the organic phase.

• Back-Extraction: If you suspect significant product loss, you can try to recover it by performing a back-extraction of the combined aqueous layers with a fresh portion of your organic solvent.

• Minimize Aqueous Washes: While multiple washes are sometimes necessary for complete copper removal, excessive washing can lead to product loss. Optimize the number of washes to balance purity and yield.

Problem 3: Copper Residue Detected by Analysis (e.g., ICP-MS) Despite a Colorless Product

Possible Cause: While a visible color indicates significant contamination, its absence does not guarantee that copper levels are below the stringent limits required for many applications.[2] Analytical techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are far more sensitive than the naked eye.[2]

Solutions:

• Pass Through a Plug of Silica Gel or Alumina: A simple and effective secondary purification step is to pass your product solution through a short plug of silica gel or neutral alumina.[6][7][8] These polar stationary phases can effectively adsorb residual copper complexes.

• Treatment with Activated Carbon: Activated carbon can be a cost-effective adsorbent for removing trace amounts of copper.[9][10][11] It can be added to the product solution, stirred for a period, and then filtered off.

• Utilize Specialized Scavenger Resins: For achieving very low ppm levels of copper, specialized scavenger resins are often the most robust solution.[1][12][13]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing copper catalysts from my thiazole coupling reaction?

A1: The most common and effective methods include:

• Aqueous Washes with Chelating Agents: This involves washing the organic reaction mixture with an aqueous solution of a chelating agent like EDTA, ammonium chloride, or aqueous ammonia.[1][3][6] These agents form water-soluble complexes with copper, which are then extracted into the aqueous phase.[3]

• Solid-Phase Scavenging: This method uses solid-supported materials with a high affinity for copper.[1] Examples include scavenger resins, activated carbon, silica gel, and alumina.[1][7] The scavenger is mixed with the reaction solution and then removed by filtration.

• Column Chromatography: Standard silica gel column chromatography can be effective for both purifying the desired product and removing the copper catalyst simultaneously.[1]

Q2: How do I choose the best copper removal method for my specific thiazole derivative?

A2: The choice of method depends on several factors, including the properties of your product (solubility, stability), the required level of purity, and the scale of your reaction. The following decision tree can guide your choice:

Caption: Decision tree for selecting a copper removal method.

Q3: What are some common chelating agents, and how do they compare?

A3: Several chelating agents can be used for copper removal. Their effectiveness can vary depending on the specific reaction conditions and the nature of the thiazole product.

Chelating Agent	Typical Concentration	Advantages	Disadvantages
EDTA (Disodium Salt)	0.1 - 0.5 M in water	Highly effective due to the formation of a very stable copper complex.[1][4]	Can sometimes be slow to partition; may require pH adjustment for optimal performance.[1]
Ammonium Chloride	5-15% aqueous solution	Simple and inexpensive.	May not be effective for strongly coordinated copper; the solution is acidic and may not be suitable for acid-sensitive products.[6]
Aqueous Ammonia	Dilute solution	Effective at forming a water-soluble copper-ammonia complex.[6]	The basic nature of the solution may not be compatible with all products.[6]
Citric Acid	Varies	An environmentally friendly option, particularly effective at lower pH.[4]	May be less effective than synthetic chelators like EDTA.

Q4: Can I use activated carbon for copper removal? What are the key considerations?

A4: Yes, activated carbon is a viable and economical option for scavenging residual copper.[9][10] The porous structure of activated carbon provides a large surface area for the adsorption of copper ions and their complexes.[9][11] Key considerations include:

• Type of Activated Carbon: The effectiveness can depend on the source and activation method of the carbon.

• Contact Time: Sufficient time is needed for the adsorption process to reach equilibrium.

• Filtration: Ensure complete removal of the fine carbon particles after treatment to avoid contamination of your final product.

Experimental Protocols

Protocol 1: Aqueous Wash with EDTA

This protocol describes a standard procedure for removing copper catalysts using an aqueous solution of EDTA.

• Preparation: Prepare a 0.1 M aqueous solution of disodium EDTA. If necessary, adjust the pH to approximately 8 with a mild base like sodium bicarbonate to enhance chelation.[1]

• Extraction: Transfer the organic reaction mixture to a separatory funnel and add an equal volume of the 0.1 M EDTA solution.

• Mixing: Shake the separatory funnel vigorously for 1-2 minutes. A blue or green color in the aqueous layer indicates the formation of the copper-EDTA complex.[3]

• Separation: Allow the layers to separate completely and drain the lower aqueous layer.

• Repeat: Repeat the wash with fresh portions of the EDTA solution until the aqueous layer is colorless.[1][3]

• Final Washes: Wash the organic layer with an equal volume of deionized water, followed by a wash with an equal volume of brine to remove residual EDTA and dissolved water.[3]

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Caption: Workflow for copper removal using an EDTA wash.

Protocol 2: Using a Scavenger Resin

This protocol outlines the general use of a solid-supported scavenger resin for copper removal.

• Resin Selection: Choose a scavenger resin with high affinity for copper. Consult the manufacturer's guidelines for the appropriate resin and recommended amount (typically 3-5 equivalents relative to the copper catalyst).

• Addition: Add the scavenger resin to the organic solution of your crude product in a flask.

• Stirring: Stir the mixture at room temperature for the recommended time (often 4-16 hours) to allow for complete binding of the copper to the resin.

• Filtration: Remove the resin by filtration, washing the resin cake with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washings, and concentrate the solvent using a rotary evaporator to obtain the purified product.

References

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• ResearchGate. Possible mechanism of copper catalyzed synthesis of thiazoles. Available from: [Link]

• Mubiayi, P. F., et al. (2024). Efficient Aqueous Copper Removal by Burnt Tire-Derived Carbon-Based Nanostructures and Their Utilization as Catalysts. Materials, 17(6), 1333. Available from: [Link]

• Shu, J., et al. (2017). Copper loaded on activated carbon as an efficient adsorbent for removal of methylene blue. RSC Advances, 7(22), 13255-13264. Available from: [Link]

• Think-Do Chemicals. (2024). Best Chelating Agents for Effective Copper Removal in Various Applications. Available from: [Link]

• Japan Carbon. Cu Catalyst Activated Carbon. Available from: [Link]

• ResearchGate. (2022). Is there another way to get rid of the remnants of the copper catalyst?. Available from: [Link]

• Matyjaszewski Polymer Group, Carnegie Mellon University. Catalyst Removal. Available from: [Link]

• Sterling Pharma Solutions. (2022). A risk mitigation approach to detecting and quantifying metals in APIs. Available from: [Link]

• Sarkar, B., et al. (2021). Recent developments and perspectives in the copper-catalyzed multicomponent synthesis of heterocycles. RSC Advances, 11(6), 3505-3535. Available from: [Link]

• Zare, K., et al. (2016). Removal of copper (II) from aqueous solutions by adsorption onto granular activated carbon in the presence of competitor ions. Advances in Environmental Technology, 2(2), 103-114. Available from: [Link]

• Nishihara, D., et al. (2015). Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger. Organic Process Research & Development, 19(9), 1237-1241. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• Lin, Y.-C., et al. (2022). Modified Activated Carbon for Copper Ion Removal from Aqueous Solution. Processes, 10(11), 2267. Available from: [Link]

• Matyjaszewski, K., et al. (2000). Removal of Copper-Based Catalyst in Atom Transfer Radical Polymerization Using Ion Exchange Resins. Macromolecules, 33(19), 6978-6980. Available from: [Link]

• Scavenging Technologies. Recognising the Needs of the Pharmaceutical Industry. Available from: [Link]

• Think-Do Chemicals. (2024). Top chelating agents to effectively bind copper in various applications. Available from: [Link]

• Bressani, L. M., & Sharp, B. L. (1987). U.S. Patent No. 4,666,683. Washington, DC: U.S. Patent and Trademark Office.

• Clegg, C., et al. (2011). Scaling up Metal Scavenging Operations for Pharmaceutical Pilot Plant Manufactures. Organic Process Research & Development, 15(4), 896-902. Available from: [Link]

• CARBOGEN AMCIS. (2023). Large Scale Metal Scavenging and Associated Decolorization at CARBOGEN AMCIS Shanghai. Available from: [Link]

• ResearchGate. A Green Synthesis of Novel Derivatives of Thiazole-5-One Using Magnetic Supported Copper Nanocatalyst. Available from: [Link]

• Science.gov. organic chelating agents: Topics by Science.gov. Available from: [Link]

• ResearchGate. (2012). Which is the best and fastest technique to remove copper after polymerization reactions by ATRP?. Available from: [Link]

• JoVE. (2024). Extraction: Advanced Methods. Available from: [Link]

• White Rose eTheses Online. Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. Available from: [Link]

• Ranjbar-Karimi, R., et al. (2018). Rapid and Green Synthesis of some Benzothiazole-, Benzimidazole- and Benzoxazole-2-thiol Derivatives Using Copper Sulfate in Aqueous Media. Organic Chemistry Research, 4(1), 1-8. Available from: [Link]

• ResearchGate. A perspective on environmentally benign protocols of thiazole synthesis. Available from: [Link]

• Tesis Doctorals en Xarxa. (2016). Reaction mechanisms involved in cross coupling processes catalysed by copper and nickel. Available from: [Link]

• Kumar, A., & Engman, L. (2017). Copper-catalysed cross-coupling: an untapped potential. Organic & Biomolecular Chemistry, 15(12), 2534-2565. Available from: [Link]

• National Center for Biotechnology Information. (2022). Rapid Quantification of Pharmaceuticals via 1H Solid-State NMR Spectroscopy. Available from: [Link]

• National Center for Biotechnology Information. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Available from: [Link]

• European Food Safety Authority. (2020). Modification of the existing maximum residue levels for copper compounds in fresh herbs and edible flowers. EFSA Journal, 18(7), e06184. Available from: [Link]

• YouTube. (2024). Copper Cross-coupling by a Noncanonical Mechanism with Prof. Connor Delaney. Available from: [Link]

• Kumar, D., et al. (2019). Visible-light-mediated regioselective synthesis of novel thiazolo[3,2-b][1][9][14]triazoles: advantageous synthetic application of aqueous conditions. Organic & Biomolecular Chemistry, 17(3), 567-571. Available from: [Link]

• American Chemical Society. (2023). A General Copper Catalytic System for Suzuki–Miyaura Cross-Coupling of Unactivated Secondary and Primary Alkyl Halides with Arylborons. Journal of the American Chemical Society. Available from: [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• Wikipedia. Copper. Available from: [Link]

• European Food Safety Authority. (2022). Modification of the existing maximum residue levels for copper compounds in other small fruits and berries. EFSA Journal, 20(8), e07481. Available from: [Link]

• National Center for Biotechnology Information. (2014). Copper: Toxicological relevance and mechanisms. Available from: [Link]

• Current Challenges in the Analysis of Copper Pesticide Residues. Available from: [Link]

• PubMed. (2018). Quantitative bioimaging of copper in frozen liver specimens from cats using laser ablation-inductively coupled plasma-mass spectrometry. Available from: [Link]

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Reference Data & Comparative Studies

HPLC chiral separation methods for thiazolyl pyrrolidine enantiomers

A Comparative Technical Guide for Method Development

Executive Summary

The enantioseparation of thiazolyl pyrrolidine derivatives presents a specific chromatographic challenge due to the combination of a basic nitrogen center (pyrrolidine ring) and an aromatic,

-active moiety (thiazole ring).

This guide compares the two industry-standard polysaccharide-based stationary phases: Amylose-tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and Cellulose-tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H).[1][2]

The Verdict: While both columns are effective, Chiralpak AD-H (Amylose) is the recommended primary starting point for thiazolyl pyrrolidine scaffolds. The helical cavity of the amylose backbone generally offers superior inclusion complexation for the 5-membered pyrrolidine ring compared to the sheet-like structure of cellulose, often resulting in higher resolution (

) and better peak symmetry when combined with basic mobile phase additives.

The Chemical Challenge: Thiazolyl Pyrrolidine

To select the right method, one must understand the analyte's behavior in solution:[3]

• Basic Center (Pyrrolidine): The secondary or tertiary amine in the pyrrolidine ring is prone to protonation. Without suppression, this leads to severe peak tailing due to non-specific ionic interactions with residual silanols on the silica support.

• Aromatic Interaction (Thiazole): The thiazole ring acts as a

  -base. It requires a stationary phase capable of - interactions (provided by the phenylcarbamate groups on the chiral selector).

• Steric Bulk: The chiral center is typically adjacent to the nitrogen or the thiazole attachment. The separation relies on the "fit" of this steric bulk into the chiral groove.

Comparative Analysis: Stationary Phases

The following table contrasts the performance of the two leading coated polysaccharide phases for this specific molecular class.

Table 1: Chiralpak AD-H vs. Chiralcel OD-H[2]

Feature	Chiralpak AD-H (Amylose)	Chiralcel OD-H (Cellulose)
Selector Structure	Helical polymer (Left-handed twist)	Linear/Sheet-like polymer (Rigid rod)
Primary Mechanism	Inclusion complexation (Cavity fit) + H-bonding	Surface interaction + H-bonding
Selectivity ( )	High (1.2 – 1.8) for 5-membered heterocycles	Moderate (1.1 – 1.4)
Resolution ( )	Often > 2.0 (Baseline)	Often 1.2 – 1.5 (Partial to Baseline)
Elution Order	Frequently reverses compared to OD-H	Frequently reverses compared to AD-H
Solvent Stability	Low (Restricted to Alkanes/Alcohols)	Low (Restricted to Alkanes/Alcohols)
Best Application	Bulky, non-planar molecules (like pyrrolidines)	Planar, aromatic-heavy molecules

Expert Insight: For thiazolyl pyrrolidines, the AD-H column typically yields a "U-shaped" retention profile where the pyrrolidine ring inserts into the amylose helix. The OD-H column is a strong alternative if the thiazole ring has bulky substituents (e.g., phenyl rings) that prevent entry into the amylose cavity, forcing a surface-based separation mechanism [1, 3].

Mobile Phase Optimization & Additives

The choice of mobile phase is as critical as the column. Standard Normal Phase (NP) is the gold standard for this class.

The Critical Role of Additives

You must use a basic additive.[4] The pyrrolidine nitrogen will interact with the silica support if left unshielded.

• Diethylamine (DEA): The industry standard. Use at 0.1% v/v .[4][5]

• Ethanolamine: Use if DEA fails to sharpen peaks (stronger H-bond competitor).

• Isopropylamine: Alternative if volatility is required for prep-scale recovery.

Table 2: Recommended Mobile Phase Systems

Mode	Composition	Additive	Rationale
Screening (A)	Hexane / IPA (90:10)	0.1% DEA	Standard starting point. Balances solubility and retention.
Optimization (B)	Hexane / EtOH (90:10)	0.1% DEA	Ethanol often alters selectivity ( ) due to different solvation of the chiral grooves.
Polar Organic (C)	100% Methanol or Ethanol	0.1% DEA	Use if solubility in Hexane is poor. Note: Drastically changes elution order.

Detailed Experimental Protocol

Phase 1: System Preparation

• Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Control is vital; lower T often improves resolution).

• Detection: UV at 254 nm (Thiazole absorbance) and 220 nm (Pyrrolidine backbone).

Phase 2: The Screening Workflow

Do not guess. Follow this logic path to ensure method robustness.

Figure 1: Systematic screening workflow for basic heterocyclic enantiomers. Note the priority of AD-H followed by modifier switching before column switching.

Phase 3: Execution Steps

• Equilibration: Flush column with 20 column volumes of Mobile Phase (Hex/IPA/DEA). Crucial: Ensure the baseline is stable; DEA can cause initial UV drift.

• Injection: Inject 5-10 µL of sample (1 mg/mL in mobile phase).

• Evaluation: Calculate

  (capacity factor), (selectivity), and (tailing factor).

  • Target:

    .[6] If , increase DEA to 0.15% or reduce injection mass.

Mechanism of Separation

Understanding why the separation happens allows for better troubleshooting. The separation is driven by a "Three-Point Interaction" model between the analyte and the Chiral Stationary Phase (CSP).

Figure 2: The three-point interaction model. Successful separation requires the specific enantiomer to engage in H-bonding and Pi-Pi stacking while fitting sterically into the amylose groove.

• H-Bonding: The carbamate group on the amylose backbone acts as both a donor and acceptor. It interacts with the pyrrolidine nitrogen (if protonated/H-bond active) or the thiazole nitrogen.

• Dipole-Dipole: The C=O of the carbamate interacts with the dipole of the thiazole ring.

• Inclusion: The AD-H column has a helical twist. The "correct" enantiomer fits inside this helix, increasing retention time. The "wrong" enantiomer is sterically excluded and elutes earlier.

Troubleshooting Guide

Problem	Root Cause	Solution
Peak Tailing	Interaction with residual silanols.	Add Base: Ensure 0.1% DEA is present.[4][5] Freshly prepare mobile phase (DEA evaporates).
Broad Peaks	Slow mass transfer or solubility issues.	Temperature: Increase column temp to 30-35°C to improve kinetics (may lower resolution).
No Separation	Enantiomers have identical affinity.	Switch Alcohol: Change IPA to Ethanol. Ethanol is smaller and penetrates the chiral groove deeper, often changing the effective shape of the cavity [4].
Shoulder Peaks	Sample overload.	Dilute: Inject less mass. Chiral columns have lower capacity than standard C18 columns.

References

• Daicel Chiral Technologies. (2024).[4] Instruction Manual for CHIRALPAK® AD-H / CHIRALCEL® OD-H. Retrieved from

• Perrin, S. R., et al. (2025). "Chiral mobile phase additives and their role in the separation of basic drugs." Journal of Chromatography A. (General principles of DEA usage in chiral HPLC).

• Wang, T., & Wenslow, R. M. (2004). "Comparison study of Chiralpak AD-H with AD columns in chromatographic enantioseparation." Journal of Chromatography A, 1034(1-2), 117-123. Link

• Matarashvili, I., et al. (2022).[7] "Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases." Molecules, 27(13). (Relevant analog study for 5-membered N-heterocycles). Link

Sources

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• 5. additives for chiral - Chromatography Forum [chromforum.org]
• 6. HPLC-MS/MS enantioseparation of triazole fungicides using polysaccharide-based stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Comparative Guide: Thiazole vs. Oxazole Pyrrolidine Ligands in Catalysis

Executive Summary

This technical guide provides a rigorous comparison between thiazole and oxazole moieties when integrated into pyrrolidine-based ligand systems . These ligands are pivotal in asymmetric synthesis, serving either as organocatalysts or chiral ligands for transition metals.

Key Distinction:

• Oxazole-Pyrrolidines: Dominate in organocatalysis (e.g., asymmetric Michael additions) due to the high electronegativity of oxygen, which facilitates strong hydrogen-bond directionality and rigid transition states.

• Thiazole-Pyrrolidines: Excel in metal-catalyzed reactions (e.g., Pd, Cu coordination) where the "soft" nature of sulfur and its unique aromaticity modulate the electronic density of the metal center, often providing superior stability or complementary selectivity profiles.

Mechanistic & Electronic Architecture

The catalytic divergence between these two ligands stems fundamentally from the heteroatom substitution (Oxygen vs. Sulfur) within the 5-membered aromatic ring appended to the chiral pyrrolidine scaffold.

Electronic Properties Table

Property	Oxazole Ligand (O-containing)	Thiazole Ligand (S-containing)	Catalytic Implication
Electronegativity	High (3.44)	Moderate (2.58)	Oxazole is a harder Lewis base; Thiazole is softer.
Polarizability	Low (Hard donor)	High (Soft donor)	Thiazole stabilizes soft metals (Pd, Pt, Cu) better.
Aromaticity	Moderate (Localized density)	High (Delocalized density)	Thiazole rings are more stable under oxidative conditions.
H-Bond Capability	Strong Acceptor (N/O sites)	Weaker Acceptor	Oxazole is superior for H-bond directed organocatalysis.
C-X Bond Length	Short (C-O ~1.36 Å)	Long (C-S ~1.73 Å)	Thiazole creates a larger "bite angle" in metal chelates.

Mechanistic Logic[1]

• Oxazole Effect: The oxygen atom induces significant polarization of the ring. In organocatalysis, the oxazole nitrogen acts as a basic site that, combined with the pyrrolidine amine, creates a bifunctional system capable of activating nucleophiles via enamine formation while directing electrophiles via H-bonding.

• Thiazole Effect: The sulfur atom's d-orbital participation (or high polarizability) allows for "back-bonding" interactions with transition metals. This makes thiazole-pyrrolidine ligands particularly effective in stabilizing metal intermediates that might otherwise decompose, although they may offer lower enantioselectivity in "hard" metal reactions (like Cu(II) Henry reactions) compared to oxazoles.

Performance Analysis: Case Studies

Case Study A: Asymmetric Michael Addition (Organocatalysis)

Reaction: Addition of ketones to nitroolefins. Dominant Ligand: Pyrrolidinyl-Oxazole-Carboxamides.

• Oxazole Performance: Research by Kamal et al. (2014) demonstrated that pyrrolidinyl-oxazole conjugates achieve exceptional stereocontrol. The oxazole ring rigidly orients the substrate via hydrogen bonding interactions with the nitro group of the electrophile.

• Thiazole Performance: Thiazole analogues are less effective in this specific domain. The weaker H-bond accepting capability of the thiazole ring leads to a "looser" transition state, often resulting in lower diastereomeric ratios (dr) compared to the oxazole counterpart.

Data Comparison (Representative):

Catalyst Type	Substrate Pair	Yield (%)	dr (syn:anti)	ee (%)
Pyrrolidine-Oxazole	Cyclohexanone + -Nitrostyrene	99	>99:1	99
Pyrrolidine-Thiazole	Cyclohexanone + -Nitrostyrene	~85	80:20	75-80
L-Proline (Control)	Cyclohexanone + -Nitrostyrene	85	20:1	90

Case Study B: Metal-Catalyzed Henry Reaction

Reaction: Nitroaldol reaction of aldehydes. Metal Center: Copper(II).

• Oxazoline Advantage: In Cu(II) catalysis, the "hard" copper ion matches better with the "hard" oxazoline nitrogen/oxygen donors. TIQ-Oxazoline ligands have shown higher reactivity and enantioselectivity (up to 61:36 syn:anti, high ee) compared to their thiazole counterparts.[1]

• Thiazole Niche: While inferior in the Henry reaction, thiazole ligands are preferred in Palladium-catalyzed allylic substitutions where the soft-soft interaction (Pd-S/N) enhances catalyst turnover numbers (TON) and stability.

Visualization of Catalytic Pathways[3]

Diagram: Organocatalytic Transition State (Oxazole)

The following diagram illustrates the "Enamine-H-Bonding" dual activation mode where the oxazole is critical for stereocontrol.

Figure 1: Catalytic cycle for Pyrrolidine-Oxazole mediated Michael Addition. The oxazole moiety anchors the nitroolefin via H-bonding, ensuring high enantioselectivity.

Diagram: Metal Coordination Geometry (Thiazole vs Oxazole)

Figure 2: Divergent coordination modes. Thiazole allows for back-bonding and larger bite angles, stabilizing soft metals.

Experimental Protocols

Protocol A: General Synthesis of Pyrrolidinyl-Oxazole Catalyst

Note: This is a representative workflow based on Kamal et al. (2014).

• Coupling: React N-Boc-L-proline (1.0 equiv) with the appropriate amino-oxazole derivative (1.1 equiv) using EDC.HCl (1.2 equiv) and HOBt (1.2 equiv) in dry DCM at 0°C to RT for 12h.

• Workup: Wash with 1N HCl, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

• Deprotection: Treat the N-Boc intermediate with TFA/DCM (1:1) at 0°C for 2h.

• Neutralization: Quench with saturated NaHCO3, extract with DCM.

• Purification: Flash column chromatography (MeOH/DCM) to yield the free amine catalyst.

  • Checkpoint: Verify structure via 1H NMR (check for disappearance of Boc peak at ~1.4 ppm).

Protocol B: Standard Catalytic Test (Asymmetric Michael Addition)

Objective: Compare catalytic efficiency (Yield/ee).

• Setup: In a 10 mL vial, dissolve the catalyst (10 mol%) and acid additive (e.g., benzoic acid, 10 mol% - optional but often enhances rate) in Toluene (1.0 mL).

• Reactant Addition: Add Cyclohexanone (0.5 mmol, 5.0 equiv) and stir for 15 min to form the enamine in situ.

• Electrophile Addition: Add trans-

  -Nitrostyrene (0.1 mmol, 1.0 equiv).

• Reaction: Stir at Room Temperature (25°C). Monitor via TLC (Hexane/EtOAc 80:20).

  • Oxazole Time: Typically 12–24h.

  • Thiazole Time: May require 24–48h.

• Quench & Analysis: Quench with saturated NH4Cl. Extract with EtOAc.

• Analysis:

  • Yield: Isolate via column chromatography.

  • ee/dr: Analyze via Chiral HPLC (e.g., Chiralpak AD-H or OD-H column, Hexane/iPrOH mobile phase).

Conclusion & Recommendations

• Choose Pyrrolidine-OXAZOLE when:

  • Targeting organocatalytic reactions (Aldol, Michael, Mannich).

  • High enantioselectivity is the primary goal.

  • The mechanism relies on hydrogen-bond direction (Hard-Hard interaction).

• Choose Pyrrolidine-THIAZOLE when:

  • Designing ligands for Palladium or Platinum catalysis.

  • The reaction conditions are oxidative (thiazole is more robust).

  • You need to modulate the steric environment (larger sulfur atom) or electronic density (back-bonding) of a metal center.

References

• Kamal, A., et al. (2014). "Asymmetric Michael addition of ketones to nitroolefins: pyrrolidinyl-oxazole-carboxamides as new efficient organocatalysts." Organic & Biomolecular Chemistry.

• Mahato, C. K., et al. (2019). "Pyrrolidine-Oxadiazolone Conjugates as Organocatalysts in Asymmetric Michael Reaction." The Journal of Organic Chemistry.

• Sriramurthy, V., et al. (2007). "Bisphosphine-Catalyzed Mixed Double-Michael Reactions: Asymmetric Synthesis of Oxazolidines, Thiazolidines, and Pyrrolidines." Journal of the American Chemical Society.

• López-Cortés, J. G., et al. (2024). "Recent advances in the synthesis and utility of thiazoline and its derivatives." RSC Advances.

• Teng, H. L., et al. (2010). "Comparison of Tetrahydroisoquinoline (TIQ) Thiazole and Oxazoline Ligands for Asymmetric Henry Reactions." Chemical Communications. (Referenced via South African Journal of Chemistry comparison study).

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• 1. scielo.org.za [scielo.org.za]

Comparative Analysis of Mass Spectrometry Fragmentation: Thiazole-Pyrrolidine vs. Thiazole-Piperidine Scaffolds

Executive Summary

Thiazole-pyrrolidine derivatives represent a critical scaffold in medicinal chemistry, frequently serving as the pharmacophore in antitubercular, analgesic, and anticancer agents. Their structural elucidation via Mass Spectrometry (MS) presents unique challenges due to the competing fragmentation pathways of the aromatic thiazole ring (stable, π-deficient) and the saturated pyrrolidine ring (labile, basic).

This guide provides a technical comparison of the fragmentation behaviors of thiazole-pyrrolidine derivatives against their closest structural alternative, thiazole-piperidine.[1] It details the mechanistic divergence between Electrospray Ionization (ESI) and Electron Impact (EI) modes and offers a self-validating experimental protocol for unambiguous identification.[1]

Part 1: Mechanistic Principles

The fragmentation of thiazole-pyrrolidine derivatives is governed by the interplay between the proton affinity (PA) of the pyrrolidine nitrogen and the aromatic stability of the thiazole ring.

1.1 The Charge Localization Factor

In ESI (+ve mode), the pyrrolidine nitrogen (

) is significantly more basic than the thiazole nitrogen ( ). Consequently, the proton preferentially localizes on the pyrrolidine ring. This directs fragmentation via Charge-Proximal mechanisms, primarily -cleavage or ring opening.

1.2 Key Fragmentation Pathways

• Retro-Diels-Alder (RDA): Characteristic of the thiazole ring.[1] It typically involves the cleavage of C-S and C-N bonds, releasing neutral fragments like HCN or nitriles.

• Pyrrolidine Ring Opening: Driven by the relief of ring strain. A common diagnostic loss is ethylene (

  , 28 Da).

• Linker Cleavage: The bond connecting the C2-position of the thiazole to the pyrrolidine nitrogen is a pivot point. In ESI, this often results in a stable thiazolyl cation or a pyrrolidinium ion depending on substitution.

1.3 Fragmentation Pathway Diagram

The following diagram illustrates the competitive fragmentation pathways for a generic 2-(pyrrolidin-1-yl)thiazole derivative.

Caption: Competitive fragmentation pathways showing pyrrolidine ring contraction vs. thiazole RDA cleavage.

Part 2: Comparative Analysis

This section compares the product (Thiazole-Pyrrolidine) against its primary alternative (Thiazole-Piperidine) and contrasts ionization techniques.[1]

2.1 Comparison A: Structural Analogues (Pyrrolidine vs. Piperidine)

The choice between a 5-membered (pyrrolidine) and 6-membered (piperidine) ring alters the fragmentation "fingerprint" significantly due to ring strain and conformational flexibility.[1]

Feature	Thiazole-Pyrrolidine (5-Ring)	Thiazole-Piperidine (6-Ring)	Diagnostic Significance
Primary Neutral Loss	-28 Da ( , Ethylene)	-42 Da ( , Propene)	Distinguishes ring size immediately in MS/MS.[1]
Ring Strain Energy	High (~6 kcal/mol)	Low (~0 kcal/mol)	Pyrrolidine rings fragment at lower Collision Energies (CE) than piperidines.[1]
Immonium Ion	m/z 70 (Unsubstituted)	m/z 84 (Unsubstituted)	Diagnostic marker for the intact saturated ring.[1]
-Cleavage	Dominant; leads to ring opening.[1]	Dominant; often leads to cross-ring cleavage.[1]	Both follow the "Nitrogen Rule" for even-electron ions.

2.2 Comparison B: Ionization Modes (ESI vs. EI)

Selecting the correct ionization mode is critical for detecting the molecular ion versus structural fragments.

Parameter	Electrospray Ionization (ESI)	Electron Impact (EI)
Ion Type	Even-electron	Odd-electron radical cation
Fragmentation	Low in-source; requires CID (MS/MS).[1]	Extensive in-source fragmentation.[1][2]
Thiazole Detection	Intact ring usually preserved.[1]	RDA cleavage is highly prominent.[1][3]
Pyrrolidine Behavior	Sequesters proton; dominates charge state.[2]	often loses H-atom ( -cleavage) to form .
Best For...	PK/PD studies, metabolite ID.[1]	Structural confirmation, library matching.

Part 3: Experimental Protocol (Self-Validating)

To ensure data integrity, this protocol includes "Checkpoints" that validate the system performance before sample analysis.

3.1 LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI).[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode (+).

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) to capture both labile (pyrrolidine) and stable (thiazole) fragments.

3.2 Step-by-Step Workflow

• System Suitability Test (SST):

  • Inject a standard mix containing a known thiazole (e.g., Sulfathiazole) and a known amine.[1]

  • Checkpoint: Verify Mass Accuracy < 5 ppm and Retention Time stability < 0.1 min.

• Precursor Ion Selection:

  • Perform a Full Scan (MS1).[1] Identify the

    peak.[4][5]

  • Checkpoint: Check for the

    isotope peak at .[1] The intensity should be ~4.4% of the parent peak. If this is absent, the thiazole ring is not present.

• Product Ion Scan (MS2):

  • Isolate the precursor and apply Stepped CE.

  • Look for the "Fingerprint" ions:

    • m/z 70: Pyrrolidine ring marker.

    • Neutral Loss 28: Ethylene loss from pyrrolidine.

    • RDA Fragments: Thiazole cleavage products (variable based on substituents).[1]

3.3 Workflow Diagram

Caption: Analytical workflow with embedded isotope validation step for sulfur-containing heterocycles.

References

• Davidson, J. T., et al. (2020).[1] "Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones." Forensic Chemistry. Link[1]

  • Relevance: Establishes the characteristic loss of pyrrolidine neutrals and ring-opening mechanisms in ESI-MS.

• Holčapek, M., et al. (2010).[1] "Fragmentation behavior of thiazole derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry. Link

  • Relevance: Authoritative source on Thiazole RDA and cleavage patterns.[1]

• Niessen, W. M. A. (2010).[1] "Fragmentation of protonated heterocyclic compounds in electrospray ionization tandem mass spectrometry." Mass Spectrometry Reviews. Link

  • Relevance: Comprehensive review of heterocycle fragmentation rules, including the "Nitrogen Rule" and ring strain effects.

• MetwareBio. (2024). "Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI." Link

  • Relevance: Provides the comparative basis for ioniz

Sources

• 1. researchgate.net [researchgate.net]
• 2. In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

A Guide to the Optical Rotation of (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole: A Comparative Analysis for Researchers

For researchers, scientists, and professionals in drug development, the precise characterization of chiral molecules is paramount. (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole, a molecule of interest in asymmetric synthesis and medicinal chemistry, possesses a stereogenic center that dictates its three-dimensional structure and, consequently, its biological activity. A key parameter in the characterization of such enantiomerically pure compounds is its optical rotation, a measure of its interaction with plane-polarized light.

The Foundational Principle: Optical Activity and Specific Rotation

Optical activity is the phenomenon where a chiral compound rotates the plane of polarized light.[1][2] This rotation is measured using a polarimeter and is reported as the observed rotation (α). However, the observed rotation is dependent on several experimental parameters, including the concentration of the sample, the path length of the polarimeter tube, the temperature, and the wavelength of the light source.[3][4]

To obtain a standardized, characteristic value for a compound, the specific rotation [α] is calculated.[5][6] This value is an intrinsic property of a chiral molecule and is defined as the rotation produced by a 1 g/mL solution in a 1 dm path length tube.[7] The sodium D-line (589 nm) is the most common wavelength used for this measurement.[1][8]

Comparative Analysis of Chiral Pyrrolidine-Based Ligands

While the specific rotation of (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole is yet to be reported, we can draw comparisons with other well-characterized chiral pyrrolidine-based ligands that are frequently employed in asymmetric catalysis. This comparison provides a valuable frame of reference for understanding the potential magnitude and sign of rotation for our target molecule.

Compound	Structure	Specific Rotation [α]D (c, Solvent)
(S)-4-methyl-2-(pyrrolidin-2-yl)thiazole		Value not currently reported in the literature.
(S)-2-(2-Pyridyl)pyrrolidine		[α]D²⁰ = -84.5° (c 1, CHCl₃)
(S)-Diphenylprolinol		[α]D²⁰ = -56.5° (c 1, MeOH)
(S)-2-Methoxymethylpyrrolidine (SMAP)		[α]D²⁵ = +29° (neat)

Note: The sign and magnitude of the specific rotation are highly sensitive to the exact molecular structure, including the nature and position of substituents, as well as the solvent used for the measurement.

Experimental Determination of Optical Rotation: A Validated Protocol

The following protocol outlines the steps for the accurate measurement of the optical rotation of a chiral compound like (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole. This procedure is designed to be a self-validating system, ensuring the integrity of the obtained data.[9][10]

I. Instrument Preparation and Calibration

• Warm-up: Power on the polarimeter and the sodium lamp. Allow the instrument to warm up for at least 30 minutes to ensure a stable light source and detector response.[10]

• Solvent Blank: Fill a clean polarimeter cell with the chosen solvent (e.g., chloroform, methanol, or ethanol). Ensure there are no air bubbles in the light path.[11]

• Zeroing: Place the solvent-filled cell in the polarimeter and take a reading. This value represents the solvent blank. If the instrument has a zeroing function, use it to set this reading to zero. Otherwise, record this value to subtract from the sample readings.

II. Sample Preparation

• Accurate Weighing: Accurately weigh a sample of the enantiomerically pure compound (e.g., 10-100 mg) using an analytical balance.

• Quantitative Transfer: Quantitatively transfer the weighed sample to a volumetric flask (e.g., 10 mL).

• Dissolution and Dilution: Dissolve the sample in the chosen solvent and dilute to the mark. Ensure the solution is homogeneous. The concentration should be recorded in g/100 mL.[7]

• Temperature Control: Ensure the temperature of the solution is controlled and recorded, as optical rotation is temperature-dependent.[4][8]

III. Measurement

• Cell Filling: Rinse the polarimeter cell with a small amount of the sample solution before filling it completely. Again, ensure no air bubbles are present.

• Data Acquisition: Place the filled cell in the polarimeter and record the observed rotation (α). It is best practice to take multiple readings (e.g., 3-5) and calculate the average to minimize random errors.[11]

IV. Calculation of Specific Rotation

The specific rotation ([α]) is calculated using the following formula:[5]

[α]λT = (100 * α) / (l * c)

Where:

• [α]λT is the specific rotation at temperature T and wavelength λ.

• α is the average observed rotation in degrees.

• l is the path length of the polarimeter cell in decimeters (dm).

• c is the concentration of the solution in g/100 mL.

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of specific rotation.

Plausible Synthetic Approach

A potential synthetic pathway could involve the reaction of (S)-pyrrolidine-2-carbothioamide with a suitable α-haloketone, such as 1-chloroacetone, to yield the target molecule. The (S)-pyrrolidine-2-carbothioamide can be prepared from the commercially available (S)-proline. Maintaining the stereochemical integrity at the C2 position of the pyrrolidine ring throughout the synthesis is crucial.

Factors Influencing Optical Rotation

Several factors can influence the measured optical rotation of a chiral compound, and it is essential for researchers to be aware of these to ensure accurate and reproducible results.[15]

• Temperature: Changes in temperature can affect the conformation of the molecule and the solvent density, leading to variations in the observed rotation.

• Solvent: The polarity and refractive index of the solvent can interact with the chiral molecule, influencing its conformation and, therefore, its optical rotation.

• Wavelength of Light: The magnitude and sometimes even the sign of the optical rotation can change with the wavelength of the light used. This phenomenon is known as optical rotatory dispersion (ORD).[5]

• Concentration: While the specific rotation is theoretically independent of concentration, at high concentrations, intermolecular interactions can sometimes lead to deviations.

Conclusion

The optical rotation of (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole is a critical parameter for its characterization and quality control. Although a definitive value is yet to be reported in the scientific literature, this guide provides a robust framework for its experimental determination. By following the detailed protocol and being mindful of the influencing factors, researchers can confidently obtain an accurate specific rotation value. The comparative data presented for alternative chiral ligands offers a valuable context for interpreting the potential properties and applications of this promising molecule in the fields of asymmetric synthesis and drug discovery.

References

• Chemistry LibreTexts. (2021, December 15). 5.4: Optical Activity. [Link]

• IBZ Messtechnik. Chiral compound analyses and Faraday polarimetry. [Link]

• KPU Pressbooks. 5.4 Optical Activity – Organic Chemistry I. [Link]

• The Journal of Chemical Physics. (2007, June 12). Characterization of intensity-dependent optical rotation phenomena in chiral molecules in solution. [Link]

• GEM CHEM. (2021, April 8). Stereochemistry|Part 1|Stereoisomerism|Optical activity|Specific rotation|Chiral centre|BScchemistry [Video]. YouTube. [Link]

• Wikipedia. Optical rotation. [Link]

• Belveren, S., et al. (2017). Synthesis of highly functionalized 2-(pyrrolidin-1-yl)thiazole frameworks with interesting antibacterial and antimycobacterial activities. Tetrahedron, 73(46), 6718-6727.

• MRC - Laboratory Equipment. How to Use a Polarimeter Effectively. [Link]

• Chemistry LibreTexts. (2022, October 4). 5.8: The Polarimetry Experiment. [Link]

• Wikipedia. Specific rotation. [Link]

• Chemistry Steps. Specific Rotation. [Link]

• Master Organic Chemistry. (2017, February 7). Optical Rotation, Optical Activity, and Specific Rotation. [Link]

• ResearchGate. (2021, January). Synthesis, Antibacterial and Cytotoxic Activities of New Thiazole Based Pyrrolidine Derivatives. [Link]

• Montalbano, A., et al. (2015). Synthesis and Antiproliferative Activity of Thiazolyl-bis-pyrrolo[2,3-b]pyridines and Indolyl-thiazolyl-pyrrolo[2,3-c]pyridines, Nortopsentin Analogues. Molecules, 20(5), 8685-8706. [Link]

• digicollections.net. 1.4 Determination of optical rotation and specific rotation. [Link]

• PubChem. (S)-(+)-2-(Methoxymethyl)pyrrolidine. [Link]

• Nanobiomedicine. (2022, March 14). A Facile Synthesis of New Substituted Thiazol-2-amine Derivatives as Potent Antimicrobial Agent. [Link]

• Pharmaffiliates. (S)-2-(2-Pyrrolidinyl)-pyridine. [Link]

• ACS Omega. (2023, March 17). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. [Link]

• CAS Common Chemistry. Pyrrolidine, 1-acetyl-2-(3-pyridinyl)-, (2S)-. [Link]

• Cheméo. Chemical Properties of Pyridine, 3-(1-methyl-2-pyrrolidinyl)-, (S)- (CAS 54-11-5). [Link]

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• 5. Specific rotation - Wikipedia [en.wikipedia.org]
• 6. Specific Rotation - Chemistry Steps [chemistrysteps.com]
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• 8. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]
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• 14. Synthesis and Antiproliferative Activity of Thiazolyl-bis-pyrrolo[2,3-b]pyridines and Indolyl-thiazolyl-pyrrolo[2,3-c]pyridines, Nortopsentin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.aip.org [pubs.aip.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole

Operational Safety Guide: (S)-4-Methyl-2-(pyrrolidin-2-yl)thiazole

Executive Safety Summary

Immediate Action Required: Treat (S)-4-methyl-2-(pyrrolidin-2-yl)thiazole as a Corrosive, Flammable, and Bioactive substance.[1]

This compound combines a reactive secondary amine (pyrrolidine) with a heteroaromatic thiazole ring. In the absence of compound-specific toxicology data, safety protocols must default to the "Worst-Case Analog" principle, adopting the hazards of its constituent pharmacophores: Pyrrolidine (Skin Corr.[1] 1B, Flammable) and 4-Methylthiazole (Acute Tox. Oral, Flammable).[2][3][4]

• Primary Hazard: Chemical burns to skin/eyes and respiratory damage via inhalation.

• Secondary Hazard: Potential neurotoxicity or specific biological activity (due to its structural role as a chiral ligand/scaffold in drug discovery).

• Operational Control: Handle exclusively in a chemical fume hood or glovebox. Avoid all contact with metal oxides and strong acids.

Risk Assessment & Hazard Identification

Scientific Rationale: The molecule contains a basic nitrogen in the pyrrolidine ring, making it hygroscopic and sensitive to atmospheric CO₂ (carbamate formation). The thiazole ring adds lipophilicity, increasing skin permeation rates.

Hazard Class	GHS Category (Analog-Derived)	Critical Risk Description
Skin Corrosion	Category 1B	Causes severe skin burns and eye damage.[1] Rapid tissue destruction upon contact due to alkaline hydrolysis.
Flammability	Category 3	Predicted Flash Point < 60°C. Vapors may travel to ignition sources.
Acute Toxicity	Category 4 (Oral)	Harmful if swallowed. Thiazole moieties are often metabolically active; avoid ingestion.
Sensitization	Category 1	Potential skin sensitizer.[5] Chiral amines can trigger immune responses in susceptible individuals.

Personal Protective Equipment (PPE) Matrix

Directive: Standard nitrile gloves are insufficient for prolonged contact with cyclic amines. Follow this matrix for task-specific protection.

PPE Component	Specification	Operational Context
Eye Protection	Chemical Splash Goggles + Face Shield	Mandatory for all volumes > 5 mL.[1] Standard safety glasses are inadequate for corrosive liquids.
Hand Protection (Primary)	Silver Shield / Laminate (0.07 mm)	Required for spill cleanup or handling pure substance. Breakthrough time > 480 min.
Hand Protection (Splash)	Double-gloved Nitrile (min 5 mil outer)	Acceptable only for incidental contact during closed-system transfer.[1] Change immediately upon splash.
Respiratory	NIOSH P100 + Organic Vapor Cartridge	Required if working outside a fume hood (e.g., rotary evaporator disassembly).
Body Defense	Chemically Resistant Apron (Tyvek/PVC)	Worn over standard lab coat to prevent soak-through burns.

Operational Handling Protocol

Field Insight: Chiral amines are prone to racemization or degradation if handled improperly. This protocol ensures both safety and chemical integrity.

Diagram 1: Safe Handling Workflow

This workflow enforces an inert atmosphere to prevent carbonate formation and minimize flammability risks.

Caption: Workflow for handling air-sensitive chiral amines. Note the equilibration step to prevent moisture condensation which degrades the compound.

Step-by-Step Methodology

Step 1: Preparation & Equilibration

• Remove the container from the refrigerator (2–8°C).

• Critical: Allow the sealed container to reach room temperature (approx. 30 mins) inside a desiccator or hood. Opening a cold bottle introduces atmospheric moisture, leading to rapid degradation.

• Verify the availability of a neutralization agent (e.g., dilute acetic acid) in the hood.

Step 2: Transfer (Volumes < 10 mL)

• Purge the source bottle with dry Nitrogen or Argon for 2 minutes.

• Use a glass syringe with a long needle (stainless steel is compatible). Avoid plastic syringes as cyclic amines can swell rubber plungers, causing them to seize.

• Withdraw the liquid and immediately cap the needle with a rubber septum if moving between hoods.

Step 3: Transfer (Volumes > 10 mL)

• Do not pour. Pouring generates static and exposes the amine to air.

• Utilize a cannula transfer technique using positive inert gas pressure to move the liquid from the source to the reaction vessel.

• Ensure the receiving vessel is vented through an oil bubbler to prevent over-pressurization.

Emergency Response & Decontamination

Trustworthiness: These protocols are self-validating based on the chemical properties of alkaline amines.

Scenario A: Skin Exposure

• Immediate Flush: Do not waste time removing clothing first.[6] Step immediately under the safety shower.

• Dilution: Flush for minimum 15 minutes . Amines adhere to skin proteins; short rinsing is ineffective.

• Neutralization: Do not apply vinegar or acids to the skin (exothermic reaction risk). Use water only.

Scenario B: Spills (> 5 mL)

• Evacuate: Clear the immediate area.

• PPE Upgrade: Don Silver Shield gloves and respiratory protection.

• Absorb: Use a non-combustible absorbent (Vermiculite or Sand). Do not use paper towels (fire risk with amines).

• Neutralize: Treat the absorbed waste with weak acid (Citric acid) in a waste container, not on the floor.

Waste Disposal Strategy

Compliance: Disposal must align with RCRA regulations for ignitable (D001) and corrosive (D002) wastes.

Waste Stream	Treatment Method	Rationale
Liquid Waste	Segregated Organic Base Stream	Keep separate from acids to prevent heat generation/explosion in the waste drum.[1]
Solid Waste	Incineration	Contaminated gloves/wipes must be incinerated to destroy the bioactive chiral scaffold.
Rinsate	Collect separately	First rinse of glassware should be treated as hazardous waste, not sewered.

Diagram 2: PPE Decision Logic

Caption: Decision tree for selecting appropriate PPE based on volume and containment level.

References

• Sigma-Aldrich. Safety Data Sheet: Pyrrolidine (CAS 123-75-1).[1] Retrieved from (Analogous hazard data).

• Thermo Fisher Scientific. Safety Data Sheet: 4-Methylthiazole (CAS 693-95-8).[1] Retrieved from (Heterocycle hazard data).

• PubChem. Compound Summary: 4-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole (CID 22256522).[1][7] Retrieved from .

• National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from .

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• 7. PubChemLite - 4-methyl-2-(pyrrolidin-2-yl)-1,3-thiazole (C8H12N2S) [pubchemlite.lcsb.uni.lu]